Cas no 1111966-06-3 (3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole
• CAS No: 1111966-06-3
• MF: C₂₁H₂₀N₄O₃S
• MW: 408.473503112793
• CID: 5387077
• Update Time: 2025-05-19

3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxyphenyl)-5-[[[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio]methyl]-1,2,4-oxadiazole
• 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole

• Inchi： 1S/C21H20N4O3S/c1-3-27-17-9-7-15(8-10-17)20-23-19(28-24-20)14-29-21-22-11-12-25(21)16-5-4-6-18(13-16)26-2/h4-13H,3,14H2,1-2H3
• InChI Key： NBOIBYISKHRDBZ-UHFFFAOYSA-N
• SMILES： O1C(CSC2N(C3=CC=CC(OC)=C3)C=CN=2)=NC(C2=CC=C(OCC)C=C2)=N1

Computed Properties

• Exact Mass: 408.126
• Monoisotopic Mass: 408.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.2±65.0 °C(Predicted)
• pka: 2.14±0.10(Predicted)

Additional information on 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole

Introduction to 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole (CAS No. 1111966-06-3)

3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole, with the CAS number 1111966-06-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a 1,2,4-oxadiazole ring, a sulfanyl group, and substituted phenyl rings. These structural elements contribute to its diverse biological activities and potential therapeutic uses.

The chemical structure of 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole can be broken down into several key components. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and reactivity in various chemical reactions. The sulfanyl group (–S–) is a functional group that can participate in redox reactions and coordinate with metal ions, making it an important moiety in drug design. The substituted phenyl rings, specifically the 4-ethoxyphenyl and 3-methoxyphenyl groups, add to the compound's lipophilicity and influence its biological activity.

Recent research has focused on the biological properties of 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities. These properties are attributed to the presence of the 1,2,4-oxadiazole ring and the sulfanyl group, which can scavenge free radicals and modulate inflammatory pathways. Additionally, the compound has been investigated for its potential as a lead molecule in the development of new drugs for various diseases.

In the context of medicinal chemistry, 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole has shown promise in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective effects make it a valuable candidate for further investigation. Preclinical studies have demonstrated that it can reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases.

Beyond neurodegenerative disorders, 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole has also been studied for its potential anti-cancer properties. Research has indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways. The compound's selective toxicity towards cancer cells while sparing normal cells makes it an attractive candidate for cancer therapy.

The synthesis of 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization to form the 1,2,4-oxadiazole ring. The introduction of the sulfanyl group and substituted phenyl rings is typically achieved through selective functionalization reactions. Advances in synthetic methods have made it possible to produce this compound on a larger scale for further research and development.

In conclusion, 3-(4-ethoxyphenyl)-5-({[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}methyl)-1,2,4-oxadiazole (CAS No. 1111966-06-3) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including antioxidant, anti-inflammatory, neuroprotective, and anti-cancer properties. Ongoing research continues to explore its therapeutic potential and optimize its use in various medical conditions.